Cas no 78735-39-4 (3-Buten-2-ol, 1-(2-propenyloxy)-)

• Product Name: 3-Buten-2-ol, 1-(2-propenyloxy)-
• CAS No: 78735-39-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1793839
• PubChem ID: 11715179
• Update Time: 2025-04-21

3-Buten-2-ol, 1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1-(2-propenyloxy)-
• 1-prop-2-enoxybut-3-en-2-ol
• SCHEMBL16006665
• DS-019832
• DTXSID90471008
• 78735-39-4

• Inchi： 1S/C7H12O2/c1-3-5-9-6-7(8)4-2/h3-4,7-8H,1-2,5-6H2
• InChI Key： HAYWTRUNHVDULK-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(C=C)O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų